Cas no 2052166-65-9 (3-fluoro-4-iodo-1-methyl-pyridin-2-one)

• Product Name: 3-fluoro-4-iodo-1-methyl-pyridin-2-one
• CAS No: 2052166-65-9
• MF: C₆H₅FINO
• MW: 253.012877225876
• MDL: MFCD32068484
• CID: 5060977
• Update Time: 2026-02-28

3-fluoro-4-iodo-1-methyl-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-iodo-1-methylpyridin-2(1H)-one
• FC=1C(N(C=CC=1I)C)=O
• 3-fluoro-4-iodo-1-methylpyridin-2-one
• SY253952
• 3-fluoro-4-iodo-1-methyl-pyridin-2-one

• MDL： MFCD32068484
• Inchi： 1S/C6H5FINO/c1-9-3-2-4(8)5(7)6(9)10/h2-3H,1H3
• InChI Key： ODWMRXHPUOUCRT-UHFFFAOYSA-N
• SMILES： IC1C=CN(C)C(C=1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3

Additional information on 3-fluoro-4-iodo-1-methyl-pyridin-2-one

Introduction to 3-Fluoro-4-Iodo-1-Methyl-Pyridin-2-One (CAS No. 2052166-65-9)

3-Fluoro-4-iodo-1-methyl-pyridin-2-one, with the CAS number 2052166-65-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with a fluorine atom, an iodine atom, and a methyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 3-fluoro-4-iodo-1-methyl-pyridin-2-one involves several well-defined steps, often starting from readily available starting materials. One common approach is the sequential functionalization of a pyridine derivative, followed by the introduction of the fluorine and iodine substituents. The presence of these halogens, particularly the iodine atom, makes the compound an attractive intermediate for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of novel pharmaceuticals.

In recent years, 3-fluoro-4-iodo-1-methyl-pyridin-2-one has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of small molecules targeting specific biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes and receptors, making them promising candidates for the treatment of various diseases.

A key aspect of the research on 3-fluoro-4-iodo-1-methyl-pyridin-2-one is its pharmacological profile. Preclinical studies have demonstrated that this compound and its derivatives possess favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can effectively reach its intended target in vivo and exert its therapeutic effects.

The biological activities of 3-fluoro-4-iodo-1-methyl-pyridin-2-one have been explored in various contexts. For example, it has been investigated for its anti-inflammatory properties, with some studies suggesting that it can modulate key inflammatory pathways. Additionally, there is growing interest in its potential as an anticancer agent. Research has shown that certain derivatives of this compound can induce apoptosis in cancer cells and inhibit tumor growth, making them valuable leads for further development.

Beyond its direct therapeutic applications, 3-fluoro-4-iodo-1-methyl-pyridin-2-one has also found use as a tool compound in academic and industrial research settings. Its unique structure and reactivity make it a versatile reagent for probing biological systems and developing new methodologies. For instance, it has been used in high-throughput screening assays to identify novel drug targets and to optimize lead compounds.

The safety profile of 3-fluoro-4-iodo-1-methyl-pyridin-2-one is another important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to evaluate its potential side effects and to ensure that it meets regulatory standards for human use. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety profile.

In conclusion, 3-fluoro-4-iodo-1-methyl-pyridin-2-one (CAS No. 2052166-65-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for future advancements in drug discovery and development.